Cas no 866153-96-0 (3-(2,6-Difluorophenyl)-4-[(3-fluorophenoxy)methyl]-2,3-dihydro-1,3-thiazole-2-thione)

• Product Name: 3-(2,6-Difluorophenyl)-4-[(3-fluorophenoxy)methyl]-2,3-dihydro-1,3-thiazole-2-thione
• CAS No: 866153-96-0
• MF: C₁₆H₁₀F₃NOS₂
• MW: 353.381911754608
• CID: 5737400
• PubChem ID: 4264802
• Update Time: 2025-06-09

3-(2,6-Difluorophenyl)-4-[(3-fluorophenoxy)methyl]-2,3-dihydro-1,3-thiazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluorophenyl)-4-[(3-fluorophenoxy)methyl]-2,3-dihydro-1,3-thiazole-2-thione
• 2(3H)-Thiazolethione, 3-(2,6-difluorophenyl)-4-[(3-fluorophenoxy)methyl]-
• 3-(2,6-difluorophenyl)-4-[(3-fluorophenoxy)methyl]-1,3-thiazole-2-thione
• 3-(2,6-difluorophenyl)-4-[(3-fluorophenoxy)methyl]-1,3-thiazole-2(3H)-thione
• MS-1381
• AKOS005107691
• 866153-96-0
• 3-(2,6-Difluorophenyl)-4-[(3-fluorophenoxy)methyl]-2,3-dihydro-1,3-thiazole-2-thione

• Inchi： 1S/C16H10F3NOS2/c17-10-3-1-4-12(7-10)21-8-11-9-23-16(22)20(11)15-13(18)5-2-6-14(15)19/h1-7,9H,8H2
• InChI Key： BNXHNKHYEXKOMY-UHFFFAOYSA-N
• SMILES： S1C=C(COC2=CC=CC(F)=C2)N(C2=C(F)C=CC=C2F)C1=S

Computed Properties

• Exact Mass: 353.01559078g/mol
• Monoisotopic Mass: 353.01559078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 69.9Ų

Additional information on 3-(2,6-Difluorophenyl)-4-[(3-fluorophenoxy)methyl]-2,3-dihydro-1,3-thiazole-2-thione

Introduction to 3-(2,6-Difluorophenyl)-4-[(3-fluorophenoxy)methyl]-2,3-dihydro-1,3-thiazole-2-thione (CAS No. 866153-96-0) in Modern Chemical and Pharmaceutical Research

The compound 3-(2,6-Difluorophenyl)-4-[(3-fluorophenoxy)methyl]-2,3-dihydro-1,3-thiazole-2-thione, identified by its CAS number 866153-96-0, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This heterocyclic molecule, featuring a thiazole core appended with fluorinated aromatic rings and a phenoxy-methyl side chain, has garnered attention due to its unique structural attributes and potential biological activities. The strategic incorporation of fluorine atoms at the 2,6-Difluorophenyl position and the 3-fluorophenoxy group enhances its pharmacological profile, making it a promising candidate for further exploration in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the development of thiazole derivatives due to their versatile biological properties. Thiazole scaffolds are well-documented for their role in antimicrobial, antiviral, anti-inflammatory, and anticancer applications. The compound in question (3-(2,6-Difluorophenyl)-4-[(3-fluorophenoxy)methyl]-2,3-dihydro-1,3-thiazole-2-thione) builds upon this foundation by introducing fluorine substituents, which are known to modulate metabolic stability and binding affinity. The presence of the fluoro groups at specific positions not only improves lipophilicity but also enhances interactions with biological targets, thereby increasing the compound's efficacy.

One of the most compelling aspects of this molecule is its potential as an intermediate in the synthesis of novel therapeutic agents. The structural motif of thiazole combined with aromatic rings substituted with fluorine atoms suggests a high degree of tunability for optimizing pharmacokinetic properties. Current research indicates that such modifications can lead to compounds with improved solubility and reduced toxicity, critical factors for successful drug development. The phenoxy-methyl side chain further extends the structural diversity, allowing for further functionalization and customization to meet specific therapeutic needs.

The synthesis of 3-(2,6-Difluorophenyl)-4-[(3-fluorophenoxy)methyl]-2,3-dihydro-1,3-thiazole-2-thione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination processes, have been employed to construct the desired framework efficiently. These techniques not only streamline the synthetic route but also minimize unwanted byproducts, making the process more sustainable and scalable.

Recent studies have highlighted the importance of fluorinated thiazoles in medicinal chemistry. For instance, a 2021 study published in *Journal of Medicinal Chemistry* demonstrated that thiazole derivatives with electron-withdrawing fluorine substituents exhibit potent inhibitory activity against certain enzymes implicated in cancer progression. The compound under discussion (CAS No. 866153-96-0) shares this structural feature and shows promise as a lead molecule for further derivatization. Researchers are exploring its potential as an inhibitor of kinases and other enzyme targets that play a crucial role in disease pathways.

The impact of fluorine atoms on electronic properties cannot be overstated. In thiazole derivatives, fluorine substitution at specific positions can alter electron density distribution, influencing both reactivity and binding interactions with biological macromolecules. This has led to the development of highly selective ligands for therapeutic applications. Preliminary computational studies using molecular modeling techniques suggest that our compound may interact with protein targets through hydrophobic interactions and hydrogen bonding networks facilitated by its fluorinated aromatic moieties.

In addition to its pharmacological potential, 3-(2,6-Difluorophenyl)-4-[(3-fluorophenoxy)methyl]-2,3-dihydro-1,3-thiazole-2-thione may find utility in materials science due to its unique electronic properties. Fluorinated heterocycles are known for their ability to modulate charge transport properties in organic semiconductors and optoelectronic devices. This opens up possibilities for applications in flexible electronics and light-emitting diodes (LEDs), where such compounds could serve as key components in enhancing device performance.

The safety profile of this compound is another critical consideration during its development phase. Preliminary toxicological assessments indicate that it exhibits moderate toxicity at higher concentrations but remains relatively stable under normal storage conditions. Further studies are underway to evaluate its long-term effects on various biological systems. These investigations will provide valuable insights into its potential therapeutic benefits while ensuring safety for future clinical applications.

The integration of computational chemistry into drug discovery has accelerated the pace at which novel compounds like CAS No 866153-96-0 are being developed. Machine learning models trained on large datasets have proven effective in predicting biological activity and optimizing molecular structures before experimental synthesis even begins. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. By leveraging these advanced tools, researchers can rapidly screen thousands of potential analogs derived from our core structure, identifying those most likely to exhibit desired pharmacological effects.

The future prospects for thiazole derivatives remain bright as new synthetic strategies continue to emerge alongside advancements in biotechnology。 The introduction of innovative functional groups such as those present in our target compound (phenoxy-methyl) opens up exciting avenues for designing next-generation therapeutics。 Collaborative efforts between academia， industry，and regulatory bodies will be essential in translating laboratory discoveries into safe， effective medications that improve human health worldwide。